5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 5-(1-propan-2-ylpyrazol-4-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H13N3O2/c1-8(2)15-7-10(6-14-15)9-3-4-11(12(16)17)13-5-9/h3-8H,1-2H3,(H,16,17)
• InChI Key: FWMKHRNNYWQNIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)C2=CN=C(C=C2)C(=O)O

Description

5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid is a heterocyclic compound featuring a pyridine ring substituted at position 5 with a pyrazole moiety and at position 2 with a carboxylic acid group. The pyrazole ring is further substituted at position 1 with a propan-2-yl (isopropyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid typically involves the formation of the pyrazole ring followed by its attachment to the pyridine ring. One common method involves the cyclization of appropriate hydrazine derivatives with β-diketones to form the pyrazole ring, which is then coupled with a pyridine derivative under suitable conditions .

Industrial Production Methods

Industrial production methods for this compound often involve multi-step synthesis processes that are optimized for yield and purity. These methods may include the use of catalysts and specific reaction conditions to ensure efficient production. The exact details of these methods can vary depending on the desired scale and application .

Chemical Reactions Analysis

Types of Reactions

5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different hydrogenated derivatives.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, leading to various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can lead to a wide range of functionalized derivatives .

Scientific Research Applications

5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials with specific properties, such as catalysts and sensors.

Mechanism of Action

The mechanism of action of 5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound can modulate the activity of these targets, leading to various physiological effects. The exact pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with 5-(propan-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid (CAS 1135324-04-7, ), a structurally related derivative.

Property	5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic Acid	5-(Propan-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic Acid
CAS Number	Not provided in evidence	1135324-04-7
Molecular Formula	C₁₂H₁₃N₃O₂ (inferred)	C₁₃H₁₂F₃N₃O₂
Molecular Weight	~245.26 (calculated)	299.25
Key Substituents	- Pyridine-2-carboxylic acid - Pyrazole-4-yl (isopropyl at N1)	- Pyrazole-4-carboxylic acid - Pyridin-2-yl (CF₃ at C5) - Isopropyl at C5 of pyrazole
Functional Groups	Carboxylic acid (pyridine), pyrazole, isopropyl	Carboxylic acid (pyrazole), trifluoromethyl (pyridine), isopropyl

Key Differences:

Substituent Positioning: The target compound’s carboxylic acid is on the pyridine ring, whereas the analog in has the carboxylic acid on the pyrazole ring.

Electronic Effects :

• The CF₃ group in the analog increases lipophilicity and may enhance metabolic stability but reduce solubility in aqueous media .
• The absence of CF₃ in the target compound likely results in lower molecular weight and distinct electronic properties, affecting intermolecular interactions (e.g., hydrogen bonding, π-π stacking).

Biological Implications :

• While biological data are absent in the evidence, the carboxylic acid position influences binding affinity in drug-receptor interactions. Pyridine-2-carboxylic acid derivatives are often explored as enzyme inhibitors (e.g., kinase targets), whereas pyrazole-4-carboxylic acids may interact with different biological targets .

Computational and Crystallographic Insights

For example, the CF₃ group in the analog would significantly polarize the pyridine ring, altering its electron density compared to the target compound .

Structural Characterization :

• SHELX () is widely used for crystallographic refinement. If crystallized, the target compound’s pyridine-carboxylic acid group might exhibit distinct hydrogen-bonding patterns compared to the analog’s pyrazole-carboxylic acid, impacting solid-state packing .

Biological Activity

5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article explores its biological activity through various studies, synthesizing findings from diverse sources to present a comprehensive overview.

Chemical Structure and Properties

The compound features a pyrazole ring substituted with an isopropyl group and a pyridine moiety, which contributes to its biological activity. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_4\text{O}_2$$

This compound's unique structure allows it to interact with various biological targets, making it a candidate for further pharmacological exploration.

Biological Activity Overview

1. Anticancer Activity
Recent studies have highlighted the potential anticancer properties of pyrazole derivatives. For instance, compounds similar to 5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid have shown significant cytotoxic effects against various cancer cell lines, including:

Compound	Cell Line	IC50 (µM)
Compound A	MCF7 (Breast)	3.79
Compound B	NCI-H460 (Lung)	42.30
Compound C	HepG2 (Liver)	0.71

These findings suggest that the pyrazole scaffold may contribute to the inhibitory effects on tumor growth and cell proliferation .

2. Mechanisms of Action
The mechanisms underlying the anticancer activity often involve the induction of apoptosis and inhibition of cell cycle progression. For example, certain derivatives have been shown to trigger apoptotic pathways in cancer cells, leading to increased cell death . Additionally, some compounds exhibit kinase inhibition, which is crucial in cancer therapy as many cancers are driven by aberrant kinase signaling .

3. Anti-inflammatory Effects
Pyrazole derivatives have also been investigated for their anti-inflammatory properties. Studies indicate that these compounds can inhibit pro-inflammatory cytokines, which are pivotal in chronic inflammatory diseases . The modulation of inflammatory pathways could make them suitable candidates for treating conditions like rheumatoid arthritis and other inflammatory disorders.

Case Studies

Case Study 1: Anticancer Efficacy
A study conducted by Wei et al. explored the efficacy of various pyrazole derivatives against A549 lung cancer cells. The derivative closely related to 5-[1-(Propan-2-yl)-1H-pyrazol-4-yl]pyridine-2-carboxylic acid exhibited an IC50 value of 26 µM, indicating significant growth inhibition . This study underlines the potential of similar compounds in developing effective cancer therapies.

Case Study 2: Inhibition of Kinase Activity
Research by Zhang et al. demonstrated that certain pyrazole carboxamide derivatives, structurally akin to our compound of interest, showed potent inhibition against Aurora-A kinase with an IC50 of 0.067 µM. This highlights the importance of structural modifications in enhancing biological activity .